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molecular formula C12H9F2NO B2951470 4-(2,6-Difluorophenoxy)aniline CAS No. 307308-81-2

4-(2,6-Difluorophenoxy)aniline

Cat. No. B2951470
CAS RN: 307308-81-2
M. Wt: 221.207
InChI Key: VQWLDDHBHQYMTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08759358B1

Procedure details

Into a 250-mL 4-necked round-bottom flask, was placed 4-(2,6-difluorophenoxy)-aniline (8.84 g, 39.96 mmol, 1.00 equiv), hydrogen chloride (37%) (10.14 g, 277.81 mmol, 6.95 equiv) and water (20 mL). NaNO2 (3.04 g, 44.06 mmol, 1.10 equiv) in water (10 mL) was added dropwise with stirring at 0° C. over 5 min., and the reaction mixture was stirred for 30 mins at 0° C. The reaction mixture was added into a solution of NaI (18 g, 120.00 mmol, 3.00 equiv) in water (20 mL) at 25° C. in batches over 5 min. The resulting solution was stirred for 2 h at 25° C. and then extracted with of ethyl acetate and the organic layers were combined. The combined organic layers were washed with water and brine, dried over anhydrous sodium sulfate and concentrated under vacuum to give 10.2 g (77%) of 1,3-difluoro-2-(4-iodophenoxy)benzene as brown oil.
Name
4-(2,6-difluorophenoxy)-aniline
Quantity
8.84 g
Type
reactant
Reaction Step One
Name
hydrogen chloride
Quantity
10.14 g
Type
reactant
Reaction Step Two
Name
NaNO2
Quantity
3.04 g
Type
reactant
Reaction Step Three
Name
water
Quantity
10 mL
Type
solvent
Reaction Step Three
Name
NaI
Quantity
18 g
Type
reactant
Reaction Step Four
Name
water
Quantity
20 mL
Type
solvent
Reaction Step Four
Name
water
Quantity
20 mL
Type
solvent
Reaction Step Five
Name
1,3-difluoro-2-(4-iodophenoxy)benzene
Yield
77%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:15]=[CH:14][CH:13]=[C:12]([F:16])[C:3]=1[O:4][C:5]1[CH:11]=[CH:10][C:8](N)=[CH:7][CH:6]=1.Cl.N([O-])=O.[Na+].[Na+].[I-:23]>O>[F:1][C:2]1[CH:15]=[CH:14][CH:13]=[C:12]([F:16])[C:3]=1[O:4][C:5]1[CH:11]=[CH:10][C:8]([I:23])=[CH:7][CH:6]=1 |f:2.3,4.5|

Inputs

Step One
Name
4-(2,6-difluorophenoxy)-aniline
Quantity
8.84 g
Type
reactant
Smiles
FC1=C(OC2=CC=C(N)C=C2)C(=CC=C1)F
Step Two
Name
hydrogen chloride
Quantity
10.14 g
Type
reactant
Smiles
Cl
Step Three
Name
NaNO2
Quantity
3.04 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Name
water
Quantity
10 mL
Type
solvent
Smiles
O
Step Four
Name
NaI
Quantity
18 g
Type
reactant
Smiles
[Na+].[I-]
Name
water
Quantity
20 mL
Type
solvent
Smiles
O
Step Five
Name
water
Quantity
20 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
with stirring at 0° C. over 5 min.
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Into a 250-mL 4-necked round-bottom flask, was placed
STIRRING
Type
STIRRING
Details
the reaction mixture was stirred for 30 mins at 0° C
Duration
30 min
STIRRING
Type
STIRRING
Details
The resulting solution was stirred for 2 h at 25° C.
Duration
2 h
EXTRACTION
Type
EXTRACTION
Details
extracted with of ethyl acetate
WASH
Type
WASH
Details
The combined organic layers were washed with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under vacuum

Outcomes

Product
Details
Reaction Time
 5 min
Name
1,3-difluoro-2-(4-iodophenoxy)benzene
Type
product
Smiles
FC1=C(C(=CC=C1)F)OC1=CC=C(C=C1)I
Measurements
Type Value Analysis
AMOUNT: MASS 10.2 g
YIELD: PERCENTYIELD 77%
YIELD: CALCULATEDPERCENTYIELD 76.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.